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Compound of Interest

Compound Name: Hpk1-IN-4

Cat. No.: B8223665 Get Quote

For laboratory professionals engaged in groundbreaking research and development, the proper

handling and disposal of chemical compounds is paramount. This document provides a

comprehensive guide to the safe disposal of Hpk1-IN-4, a potent inhibitor of Hematopoietic

Progenitor Kinase 1 (HPK1). Adherence to these procedures is critical for ensuring personnel

safety and environmental protection.

While a specific Safety Data Sheet (SDS) for Hpk1-IN-4 is not publicly available, this guidance

is informed by the SDS for the structurally related compound, Hpk1-IN-16, and general best

practices for the disposal of laboratory chemicals. Researchers must always consult with their

institution's Environmental Health and Safety (EHS) department for site-specific protocols and

to ensure compliance with all local, state, and federal regulations.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Hpk1-IN-4 is the first step in

safe handling and disposal. The following table summarizes key data for this compound.
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Property Value Reference

CAS Number 2739844-28-9 [1]

Molecular Formula C₂₃H₂₆N₆O₃ [1]

Molecular Weight 434.49 g/mol [1]

Storage Store at -20°C [1]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the GHS classification for the related compound Hpk1-IN-16, Hpk1-IN-4 should be

handled with caution. The potential hazards include:

Acute Oral Toxicity: Harmful if swallowed.

Aquatic Toxicity: May be very toxic to aquatic life with long-lasting effects.

Therefore, appropriate Personal Protective Equipment (PPE) must be worn at all times when

handling Hpk1-IN-4. This includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation.

Step-by-Step Disposal Procedure
The primary disposal method for Hpk1-IN-4 and its containers is through an approved

hazardous waste disposal program.

Waste Segregation:
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Do not mix Hpk1-IN-4 waste with other waste streams unless explicitly permitted by your

institution's EHS department.

Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) in a

designated, properly labeled hazardous waste container.

Collect all liquid waste (e.g., unused solutions) in a separate, compatible, and clearly

labeled hazardous waste container.

Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Hpk1-IN-4," and the associated hazards (e.g., "Toxic," "Hazardous to the

Aquatic Environment").

Storage of Waste:

Store waste containers in a designated satellite accumulation area.

Keep containers tightly sealed when not in use.

Waste Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to dispose of Hpk1-IN-4 down the drain or in regular trash.

Spill and Emergency Procedures
In the event of a spill or exposure:

Spill:

Evacuate the immediate area.

Wear appropriate PPE before attempting to clean the spill.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand) and place it in a sealed container for disposal as hazardous waste.
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For large spills, contact your EHS department immediately.

Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: If swallowed, wash out the mouth with water provided the person is conscious.

Call a physician. Do not induce vomiting.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Hpk1-
IN-4.
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Hpk1-IN-4 Disposal Workflow

Start: Hpk1-IN-4 Waste Generated
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End: Proper Disposal
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Caption: Logical workflow for the safe disposal of Hpk1-IN-4 waste.
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By adhering to these guidelines, researchers can ensure the safe and responsible

management of Hpk1-IN-4 in the laboratory, fostering a culture of safety and environmental

stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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